Isoindoline-5,6-diol hydrobromide

• Molecular Formula: C8H10BrNO2
• Molecular Weight: 232.07 g/mol
• IUPAC Name: 2,3-dihydro-1H-isoindole-5,6-diol;hydrobromide
• InChI: InChI=1S/C8H9NO2.BrH/c10-7-1-5-3-9-4-6(5)2-8(7)11;/h1-2,9-11H,3-4H2;1H
• InChI Key: UOTXRJSAADCQEJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=C(C=C2CN1)O)O.Br

Description

Isoindoline-5,6-diol hydrobromide is a useful research compound. Its molecular formula is C8H10BrNO2 and its molecular weight is 232.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

360 ml of 47% hydrobromic acid, 45 m1 of phenol and 60 ml of propionic acid were added to 60 g (0.18 mol) of 5,6-dimethoxy-2-p-tolylsulfonylisoindoline, and the mixture was refluxed for 4 hours under vigorous stirring under a nitrogen atmosphere. The reaction solution was evaporated under reduced pressure to dryness, and 120 ml of 47% hydrobromic acid was added to the residue. The mixture was again refluxed under a nitrogen atmosphere for 3 hours. The reaction solution was cooled, and then 300 ml of water and 300 ml of chloroform were added thereto. The water layer was separated, and subjected to active carbon treatment. The water layer was evaporated under reduced pressure to dryness, and the crystalline residue was washed with ether/ethanol (1/1) to obtain 25.62 g (yield: 61.4%) of the above identified compound.